Cas no 2171862-45-4 (2-(cyclopropylmethyl)-N,N-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-amine)

• Product Name: 2-(cyclopropylmethyl)-N,N-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• CAS No: 2171862-45-4
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 6283413
• PubChem ID: 165533141
• Update Time: 2025-05-23

2-(cyclopropylmethyl)-N,N-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethyl)-N,N-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-amine
• 2-(cyclopropylmethyl)-N,N-dimethyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine
• 2171862-45-4
• EN300-1582135

• Inchi： 1S/C12H16N4/c1-16(2)12-9-5-6-13-11(9)14-10(15-12)7-8-3-4-8/h5-6,8H,3-4,7H2,1-2H3,(H,13,14,15)
• InChI Key： RIRVNZGYXGSAID-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CNC2=NC=1CC1CC1)N(C)C

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Additional information on 2-(cyclopropylmethyl)-N,N-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-amine

2-(Cyclopropylmethyl)-N,N-Dimethyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine: A Comprehensive Overview

2-(Cyclopropylmethyl)-N,N-Dimethyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine is a highly specialized organic compound with the CAS number 2171862-45-4. This compound belongs to the class of pyrrolopyrimidines, which are heterocyclic aromatic compounds with significant potential in various fields, including pharmaceuticals and materials science. The structure of this compound is characterized by a pyrrolopyrimidine core, a cyclopropylmethyl group, and N,N-dimethyl substituents, making it unique in terms of both chemical properties and potential applications.

The synthesis of 2-(Cyclopropylmethyl)-N,N-Dimethyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex heterocycles. Researchers have employed methodologies such as the Huisgen cycloaddition reaction and transition-metal-catalyzed coupling reactions to assemble this compound. The use of these techniques has not only improved the yield but also enhanced the purity of the final product, making it suitable for high-throughput screening in drug discovery.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that 2-(Cyclopropylmethyl)-N,N-Dimethyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine exhibits potent activity against various disease targets, including cancer and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit key enzymes involved in tumor progression, such as cyclin-dependent kinases (CDKs). This makes it a promising candidate for the development of novel anti-cancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The pyrrolopyrimidine core is known to exhibit semiconductor-like behavior, which has led to its investigation in organic electronics. Researchers have incorporated this compound into organic field-effect transistors (OFETs) and observed remarkable electrical performance. These findings suggest that 2-(Cyclopropylmethyl)-N,N-Dimethyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine could play a pivotal role in the development of next-generation electronic devices.

The stability and solubility of 2-(Cyclopropylmethyl)-N,N-Dimethyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine are critical factors that influence its practical applications. Recent studies have focused on optimizing these properties through structural modifications. For example, introducing electron-withdrawing groups or increasing the molecular weight has been shown to enhance stability without compromising bioactivity. These insights have paved the way for more robust formulations in drug delivery systems.

From an environmental perspective, the synthesis and application of 2-(Cyclopropylmethyl)-N,N-Dimethyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine are designed to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. This commitment to sustainability aligns with global efforts to promote eco-friendly chemical practices.

In conclusion, 2-(Cyclopropylmethyl)-N,N-Dimethyl-7H-Pyrrolo[2,3-d]Pyrimidin-4-Amine is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with cutting-edge research advancements, positions it as a key player in both therapeutic development and materials innovation. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to science and technology.